(6R,7R)-7-Amino-8-oxo-3-(prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

Specification

• CAS No.: 107937-01-9
• Molecular Formula: C10H12N2O3S
• Molecular Weight: 240.28 g/mol
• IUPAC Name: (6R,7R)-7-amino-8-oxo-3-[(E)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C10H12N2O3S/c1-2-3-5-4-16-9-6(11)8(13)12(9)7(5)10(14)15/h2-3,6,9H,4,11H2,1H3,(H,14,15)/b3-2+/t6-,9-/m1/s1
• Standard InChI Key: ZYLDQHILNOZKIF-DHLUJLSBSA-N
• Isomeric SMILES: C/C=C/C1=C(N2[C@@H]([C@@H](C2=O)N)SC1)C(=O)O
• SMILES: CC=CC1=C(N2C(C(C2=O)N)SC1)C(=O)O
• Canonical SMILES: CC=CC1=C(N2C(C(C2=O)N)SC1)C(=O)O

Introduction

(6R,7R)-7-Amino-8-oxo-3-(prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, commonly referred to by its CAS number 120709-09-3, is a complex organic compound with significant relevance in pharmaceutical chemistry. This compound is a key intermediate in the synthesis of certain cephalosporin antibiotics, such as Cefprozil. It belongs to the class of cephalosporanic acids, which are crucial in the development of antibiotics due to their broad-spectrum antibacterial properties.

Chemical Stability and Storage

This compound is best stored under inert gas (such as nitrogen or argon) at temperatures between 2–8 °C to maintain stability.

Synonyms

• (6R,7R)-7-Amino-8-oxo-3-(1-propenyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• 7-APRA (7-APCA)

• Cefprozil nucleus

• Cefprozil Impurity 46

• Cefprozil intermediate

Applications

This compound is primarily used as an intermediate in the synthesis of cephalosporin antibiotics, particularly Cefprozil. It is also involved in the production of other pharmaceutical intermediates due to its structural relevance to cephalosporanic acids.

Hazard Statements

• Signal Word: Warning

• Hazard Statements: H319 (Causes serious eye irritation), H315 (Causes skin irritation), H335 (May cause respiratory irritation).

Precautionary Statements

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a face mask.

• First Aid Measures: In case of skin contact, wash with soap and water. For eye contact, flush with water. If inhaled, move to fresh air.

Research and Development

Research on this compound focuses on optimizing its synthesis and purification processes to improve yield and purity. This is crucial for pharmaceutical applications, where high-quality intermediates are essential for producing effective and safe drugs. Additionally, studies on its chemical stability and reactivity help in understanding its potential as a building block for new cephalosporin derivatives.